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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546 Get Quote

An In-Depth Technical Guide to Venlafaxine-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Venlafaxine-d6, a deuterated

analog of the serotonin-norepinephrine reuptake inhibitor (SNRI) Venlafaxine. This guide is

intended for use by researchers, scientists, and professionals in drug development, offering

detailed data on its chemical properties, analytical applications, and the biochemical pathways

influenced by its non-deuterated counterpart.

Core Physicochemical Data
Venlafaxine-d6 is primarily utilized as an internal standard in pharmacokinetic and metabolic

studies of Venlafaxine, enabling precise quantification in biological matrices through mass

spectrometry-based methods. Below are the key physicochemical properties of Venlafaxine-d6
and its common salt form.
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Property D,L-Venlafaxine-d6
Venlafaxine-d6
Hydrochloride

CAS Number 1020720-02-8 1062606-12-5

Molecular Formula C₁₇H₂₁D₆NO₂ C₁₇H₂₁D₆NO₂ • HCl

Molecular Weight 283.44 g/mol 319.9 g/mol

Alternate Names

1-[2-(Dimethylamino)-1-(4-

methoxyphenyl)ethyl]cyclohex

anol-d6

1-[2-[di(methyl-d₃)amino]-1-(4-

methoxyphenyl)ethyl]-

cyclohexanol,

monohydrochloride

Mechanism of Action and Signaling Pathways
Venlafaxine, the non-deuterated parent compound of Venlafaxine-d6, exerts its therapeutic

effects by potently inhibiting the reuptake of serotonin (5-HT) and norepinephrine (NE) at the

presynaptic terminal.[1][2] This leads to an increased concentration of these neurotransmitters

in the synaptic cleft, enhancing neurotransmission.[1][3] At lower doses, Venlafaxine

predominantly inhibits serotonin reuptake, with norepinephrine reuptake inhibition becoming

more significant at higher doses.[2][3] At very high doses, it may also weakly inhibit dopamine

reuptake.[4]

Beyond its primary mechanism, research suggests that Venlafaxine's antidepressant effects

may also be mediated through the upregulation of Brain-Derived Neurotrophic Factor (BDNF).

[5][6][7] This neurotrophin plays a crucial role in neuronal survival, growth, and synaptic

plasticity. The upregulation of BDNF by Venlafaxine may contribute to the long-term therapeutic

effects on mood and cognition.[5][7] Studies have indicated that this process may involve the

PI3k/PKB/eNOS signaling pathway.[6] Furthermore, in other cellular contexts, Venlafaxine has

been shown to induce apoptosis in human melanoma cells through the JNK1/2-Nur77 signaling

pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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